Cas no 1806431-77-5 (2-Mercaptobenzo[d]oxazole-4-carboxamide)

2-Mercaptobenzo[d]oxazole-4-carboxamide is a heterocyclic compound featuring a benzooxazole core functionalized with a mercapto group at the 2-position and a carboxamide moiety at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The mercapto group enhances nucleophilic properties, facilitating thiol-based coupling reactions, while the carboxamide functionality offers hydrogen-bonding potential for molecular recognition. Its benzooxazole scaffold contributes to stability and π-conjugation, useful in materials science and medicinal chemistry applications. The compound is particularly relevant in the development of bioactive molecules, including potential enzyme inhibitors or ligands for metal coordination. Proper handling under inert conditions is recommended due to the reactive thiol group.

2-Mercaptobenzo[d]oxazole-4-carboxamide structure

1806431-77-5 structure

Product Name:2-Mercaptobenzo[d]oxazole-4-carboxamide

CAS No:1806431-77-5

MF:C₈H₆N₂O₂S

MW:194.210440158844

CID:4819265

Update Time:2025-06-07

2-Mercaptobenzo[d]oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Mercaptobenzo[d]oxazole-4-carboxamide
- O1C(NC=2C1=CC=CC=2C(=O)N)=S
- Inchi： 1S/C8H6N2O2S/c9-7(11)4-2-1-3-5-6(4)10-8(13)12-5/h1-3H,(H2,9,11)(H,10,13)
- InChI Key： ISSLIOUBBBGYRY-UHFFFAOYSA-N
- SMILES： S=C1NC2C(C(N)=O)=CC=CC=2O1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 257
XLogP3: 0.6
Topological Polar Surface Area: 96.4

2-Mercaptobenzo[d]oxazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081002372-250mg	2-Mercaptobenzo[d]oxazole-4-carboxamide	1806431-77-5	98%	250mg	$5,552.24	2022-03-31
Alichem	A081002372-500mg	2-Mercaptobenzo[d]oxazole-4-carboxamide	1806431-77-5	98%	500mg	$7,927.67	2022-03-31
Alichem	A081002372-1g	2-Mercaptobenzo[d]oxazole-4-carboxamide	1806431-77-5	98%	1g	$13,630.74	2022-03-31

2-Mercaptobenzo[d]oxazole-4-carboxamide Related Literature

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4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

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Additional information on 2-Mercaptobenzo[d]oxazole-4-carboxamide

Comprehensive Overview of 2-Mercaptobenzo[d]oxazole-4-carboxamide (CAS No. 1806431-77-5): Properties, Applications, and Industry Insights

2-Mercaptobenzo[d]oxazole-4-carboxamide (CAS No. 1806431-77-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzo[d]oxazole core substituted with a mercapto group (-SH) and a carboxamide moiety (-CONH₂), making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1806431-77-5 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

Recent studies highlight the compound’s potential as a kinase inhibitor scaffold, aligning with the pharmaceutical industry’s focus on targeted therapies for cancer and inflammatory diseases. Researchers are exploring its structure-activity relationship (SAR) to optimize derivatives for higher efficacy and selectivity. The mercapto group in 2-Mercaptobenzo[d]oxazole-4-carboxamide also offers opportunities for metal coordination, relevant in catalysis and sensor development—a hotspot in green chemistry initiatives.

From an SEO perspective, queries like "synthesis of 2-Mercaptobenzo[d]oxazole-4-carboxamide" or "CAS 1806431-77-5 suppliers" rank highly, indicating commercial and academic demand. The compound’s carboxamide functionality is particularly noted in peptide mimetics, a trending topic in AI-driven drug design. Innovations in computational chemistry, such as molecular docking, leverage such scaffolds to predict binding affinities, reducing R&D timelines.

Environmental and regulatory trends also influence discussions around 1806431-77-5. With increasing emphasis on sustainable synthesis, manufacturers are adopting solvent-free or low-waste protocols for producing this intermediate. Analytical methods like HPLC and LC-MS are critical for quality control, addressing purity concerns raised in GMP compliance forums.

In summary, 2-Mercaptobenzo[d]oxazole-4-carboxamide (CAS No. 1806431-77-5) bridges multiple disciplines—from medicinal chemistry to materials science. Its dual functional groups and adaptability to modern research paradigms ensure its continued prominence in scientific literature and industrial applications.